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Compound of Interest

Compound Name: 2H-indene

Cat. No.: B1213767

Essential Safety and Handling Guide for 2H-Indene

This guide provides critical safety and logistical information for the handling and disposal of 2H-
Indene in a laboratory setting. Given the limited specific safety data available for 2H-Indene,
the following procedures are based on the well-documented hazards of its isomer, 1H-Indene.
Researchers should handle 2H-Indene with the assumption that it possesses similar
hazardous properties.

Quantitative Data Summary

The following table summarizes key quantitative safety data for Indene. These values should
be used as a reference for ensuring a safe laboratory environment.
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Parameter Value

Occupational Exposure Limits

NIOSH REL (10-hr TWA) 10 ppm (45 mg/m3)[1][2]
ACGIH TLV (8-hr TWA) 10 ppm[2]

OSHA PEL 10 ppm (45 mg/m3)[1]
Flammability

Flash Point 173°F (78.3°C)[1]

Physical Properties

Boiling Point 359°F (181.6°C)[3]
Molecular Weight 116.16 g/mol [3]
Density 0.997 g/mL[3]

Operational Plan for Handling 2H-Indene

This section outlines the step-by-step procedures for safely handling 2H-Indene in a research
setting.

Pre-Operational Checks

» Verify Emergency Equipment: Ensure that a safety shower, eyewash station, and a fire
extinguisher suitable for flammable liquids are readily accessible and have been recently
inspected.

» Prepare Spill Kit: Have a chemical spill kit appropriate for flammable liquids readily available.

o Review Safety Data Sheet (SDS): Although a specific SDS for 2H-Indene is not readily
available, review the SDS for 1H-Indene to be familiar with its hazards.

o Ensure Proper Ventilation: All handling of 2H-Indene must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[2]
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» Don Personal Protective Equipment (PPE): All personnel must don the appropriate PPE as
detailed below.

Personal Protective Equipment (PPE)

Equipment Specification

] Chemical-resistant gloves (e.qg., Nitrile,
Hand Protection
Neoprene).[2]

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.[2]

A flame-resistant lab coat worn over cotton-

Skin and Bod
Y based clothing.[2]

Respirat If ventilation is inadequate, a NIOSH-approved
espirator
P Y respirator is required.[2]

Step-by-Step Handling Procedure

e Grounding: When transferring 2H-Indene, ensure that all containers are properly grounded
to prevent the buildup of static electricity, which can be an ignition source.[4]

o Dispensing: Use only non-sparking tools for opening and dispensing from containers.[4]
o Heating: If heating is required, use a water bath or heating mantle. Avoid open flames.[4]

o Storage: Store 2H-Indene in a tightly closed container in a cool, dry, and well-ventilated
area, away from heat, sparks, and open flames.[4]

e Avoid Incompatibles: Keep away from strong oxidizing agents.[4]

Post-Operational Cleanup

o Decontaminate Work Area: Clean the work surface with an appropriate solvent.

e Dispose of Consumables: Dispose of all contaminated consumables (e.g., gloves, wipes) as
hazardous waste.
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o Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

e Hand Hygiene: Wash hands thoroughly with soap and water after handling 2H-Indene.

Disposal Plan for 2H-Indene

Proper disposal of 2H-Indene and its contaminated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Collection

o Segregate Waste: Collect all 2H-Indene waste, including unused product and contaminated
materials, in a dedicated, properly labeled hazardous waste container.

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the name "2H-Indene,"” and the associated hazards (e.g., Flammable Liquid).

o Container Storage: Store the waste container in a designated satellite accumulation area
that is secure and away from incompatible materials.

Step-by-Step Disposal Procedure

e Request Pickup: Once the waste container is full or has been in storage for the maximum
allowable time, request a pickup from your institution's Environmental Health and Safety
(EHS) department.

o Documentation: Complete all necessary hazardous waste disposal forms as required by your
institution and local regulations.

o Professional Disposal: All 2H-Indene waste must be disposed of through a licensed
hazardous waste disposal company. Do not dispose of 2H-Indene down the drain or in
regular trash.[4]

Emergency Procedures
Spill Response

o Evacuate: In the event of a large spill, immediately evacuate the area and alert others.
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Control Vapors: If safe to do so, increase ventilation to the area.

Containment: For small spills, contain the liquid with absorbent materials from a chemical
spill kit.

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a sealed
container for disposal as hazardous waste.

Report: Report all spills to your laboratory supervisor and EHS department.

First Aid

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[4] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[5]

Safety and Handling Workflow
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Caption: Workflow for the safe handling and disposal of 2H-Indene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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